90357-06-5

Bicalutamide

In Stock

• CAS RN:
• 90357-06-5

• Formula:
• C18H14F4N2O4S

• InChI:
• InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)

• InChIKey:
• LKJPYSCBVHEWIU-UHFFFAOYSA-N

• Non-steroidal, competitive androgen receptor antagonist (IC50 = 190 nM). Displays anticancer activity. Active in vivo.
  Bicalutamide is a non-steroidal androgen receptor antagonist that binds the androgen receptor (Ki = 12.5 μM;  IC50 = 1.2 μM), preventing its activation and subsequent upregulation of androgen responsive genes by androgenic hormones. Bicalutamide is frequently used to examine the role of androgen receptor inactivation in the proliferation of prostate cancer cells and has served as a molecular template for the design and structural optimization of more selective androgen receptor modulators for androgen therapy.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Bicalutamide is a non-st...

1-(2,3,4,5,6-Pentamethylphenylsulfonyl)piperidine-4-carbohydrazide

In Stock

• CAS RN:
• 590357-06-5

• Formula:
• C17H27N3O3S

• InChI:
• InChI=1S/C17H27N3O3S/c1-10-11(2)13(4)16(14(5)12(10)3)24(22,23)20-8-6-15(7-9-20)17(21)19-18/h15H,6-9,18H2,1-5H3,(H,19,21)

• InChIKey:
• MZOOTVOWWWJWGK-UHFFFAOYSA-N

• 1-(2,3,4,5,6-Pentamethylphenylsulfonyl)piperidine-4-carbohydrazide is a useful research compound. Its molecular formula is C17H27N3O3S and its molecular weight is 353.48. The purity is usually 95%.